Cas no 17140-24-8 (1,1-dioxo-1,2-benzothiazol-3-one;dodecan-1-amine)

1,1-dioxo-1,2-benzothiazol-3-one;dodecan-1-amine structure
17140-24-8 structure
Product Name:1,1-dioxo-1,2-benzothiazol-3-one;dodecan-1-amine
CAS No:17140-24-8
MF:C19H32N2O3S
MW:368.533984184265
CID:905483
PubChem ID:28317
Update Time:2025-04-19

1,1-dioxo-1,2-benzothiazol-3-one;dodecan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1,1-dioxo-1,2-benzothiazol-3-one;dodecan-1-amine
    • AC1L1F2Y; NSC206438; 1,2-Benzisothiazolin-3-one, 1,1-dioxide, compd. with dodecylamine (1:1); NSC-206438; 1, 1,1-dioxide, compd. with dodecylamine (1:1); 1, 1,1-dioxide, compd. with 1-dodecanamine (1:1); 1,2-benzothiazol-3(2H)-one 1,1-dioxide - dodecan-1-amine (1:1); 1,2-Benzsothiazol-3(2H)-one, 1,1-dioxide, compd. with 1-dodecanamine (1:1);
    • DTXSID80169083
    • NSC 206438
    • NSC206438
    • 17140-24-8
    • NSC-206438
    • Inchi: 1S/C12H27N.C7H5NO3S/c1-2-3-4-5-6-7-8-9-10-11-12-13;9-7-5-3-1-2-4-6(5)12(10,11)8-7/h2-13H2,1H3;1-4H,(H,8,9)
    • InChI Key: SDGNZFWKQHYOQW-UHFFFAOYSA-N
    • SMILES: S1(C2C=CC=CC=2C(N1)=O)(=O)=O.NCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 368.21356
  • Monoisotopic Mass: 368.21336406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 10
  • Complexity: 384
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 97.6Ų

Experimental Properties

  • PSA: 89.26
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited